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Compound of Interest

Compound Name: Ethanone, 1-(1-cycloocten-1-yl)-

Cat. No.: B144022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
"Ethanone, 1-(1-cycloocten-1-yl)-", also known as 1-acetylcyclooctene, is a versatile α,β-

unsaturated ketone that serves as a valuable building block in organic synthesis. Its strained

eight-membered ring and conjugated enone system provide a unique platform for the

construction of complex molecular architectures, including bicyclic and functionalized

cyclooctane derivatives. This document provides detailed application notes and experimental

protocols for the use of "Ethanone, 1-(1-cycloocten-1-yl)-" in key synthetic transformations,

with a focus on the Michael addition reaction.

Physicochemical Properties
Property Value

Chemical Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol

CAS Number 17339-74-1

Appearance Colorless to pale yellow liquid

Boiling Point Not readily available

Solubility Soluble in most organic solvents
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Key Applications in Organic Synthesis
The primary utility of "Ethanone, 1-(1-cycloocten-1-yl)-" lies in its ability to act as a Michael

acceptor. The electrophilic β-carbon of the enone system is susceptible to attack by a wide

range of nucleophiles in a conjugate addition reaction, leading to the formation of a new

carbon-carbon or carbon-heteroatom bond. This reaction is a powerful tool for introducing

functionality and building molecular complexity.

Common nucleophiles (Michael donors) that can be employed in reactions with 1-

acetylcyclooctene include:

Carbon Nucleophiles: Enolates (from malonates, β-ketoesters, etc.), organocuprates (Gilman

reagents).

Heteroatom Nucleophiles: Amines, thiols, alkoxides.

The resulting products, which are functionalized cyclooctanone derivatives, can serve as

intermediates in the synthesis of natural products, pharmaceuticals, and other biologically

active molecules.

Experimental Protocols
Michael Addition of Diethyl Malonate to Ethanone, 1-(1-
cycloocten-1-yl)-
This protocol describes the base-catalyzed Michael addition of diethyl malonate to 1-

acetylcyclooctene, a classic example of C-C bond formation via conjugate addition.

Reaction Scheme:
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Ethanone, 1-(1-cycloocten-1-yl)-

Diethyl 2-(1-acetylcyclooctyl)malonateDiethyl Malonate

Base (e.g., NaOEt)

Click to download full resolution via product page

Figure 1: Michael addition of diethyl malonate.

Materials:

Ethanone, 1-(1-cycloocten-1-yl)-

Diethyl malonate

Sodium ethoxide (NaOEt) or other suitable base (e.g., DBU)

Anhydrous ethanol (or other suitable solvent)

Hydrochloric acid (1 M)

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Reflux condenser
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Separatory funnel

Rotary evaporator

Procedure:

To a solution of sodium ethoxide (1.1 eq.) in anhydrous ethanol in a round-bottom flask

under an inert atmosphere, add diethyl malonate (1.2 eq.) dropwise at 0 °C.

Stir the mixture for 15-30 minutes at room temperature to ensure complete formation of the

enolate.

Add a solution of "Ethanone, 1-(1-cycloocten-1-yl)-" (1.0 eq.) in anhydrous ethanol

dropwise to the reaction mixture.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench by the slow

addition of 1 M hydrochloric acid until the solution is neutral.

Remove the ethanol under reduced pressure using a rotary evaporator.

Partition the residue between diethyl ether and water.

Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to afford the crude product.

Purify the crude product by column chromatography on silica gel to yield the desired diethyl

2-(1-acetylcyclooctyl)malonate.

Quantitative Data (Representative):
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Reactant 1 Reactant 2 Base Solvent Time (h) Yield (%)

1-

acetylcyclooc

tene

Diethyl

malonate
NaOEt Ethanol 12 75-85

Note: Yields are highly dependent on reaction conditions and scale.

Conjugate Addition of an Organocuprate to Ethanone, 1-
(1-cycloocten-1-yl)-
This protocol outlines the reaction of a Gilman reagent (a lithium dialkylcuprate) with 1-

acetylcyclooctene, which selectively delivers an alkyl group to the β-position of the enone.

Reaction Scheme:

Ethanone, 1-(1-cycloocten-1-yl)-

3-Alkyl-1-cycloocten-1-yl ethanone

Lithium Dialkylcuprate (R₂CuLi)

Click to download full resolution via product page

Figure 2: Conjugate addition of an organocuprate.

Materials:

Ethanone, 1-(1-cycloocten-1-yl)-

Copper(I) iodide (CuI)

Alkyllithium reagent (e.g., methyllithium, n-butyllithium)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution
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Diethyl ether

Brine

Anhydrous magnesium sulfate

Schlenk flask or other suitable glassware for air-sensitive reactions

Syringes

Magnetic stirrer

Low-temperature bath (e.g., dry ice/acetone)

Procedure:

To a suspension of copper(I) iodide (1.0 eq.) in anhydrous diethyl ether or THF at -78 °C in a

Schlenk flask under an inert atmosphere, add the alkyllithium reagent (2.0 eq.) dropwise via

syringe.

Allow the mixture to stir at -78 °C for 30-60 minutes to form the Gilman reagent.

Add a solution of "Ethanone, 1-(1-cycloocten-1-yl)-" (1.0 eq.) in the same anhydrous

solvent dropwise to the freshly prepared Gilman reagent at -78 °C.

Stir the reaction mixture at -78 °C and monitor the reaction progress by TLC.

Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium

chloride solution at -78 °C.

Allow the mixture to warm to room temperature and extract with diethyl ether.

Separate the organic layer and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel.
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Quantitative Data (Representative):

Reactant 1 Organocuprate Solvent Time (h) Yield (%)

1-

acetylcycloocten

e

(CH₃)₂CuLi THF 2 80-90

1-

acetylcycloocten

e

(n-Bu)₂CuLi THF 3 75-85

Note: Yields are highly dependent on the nature of the organocuprate and reaction conditions.

Signaling Pathways and Logical Relationships
The utility of "Ethanone, 1-(1-cycloocten-1-yl)-" as a building block can be visualized through

a general workflow for the synthesis of more complex molecules.
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Ethanone, 1-(1-cycloocten-1-yl)-

Michael Addition

Michael Donor
(Nucleophile)

Functionalized Cyclooctanone Intermediate

Further Transformations
(e.g., Cyclization, Reduction, Oxidation)

Complex Target Molecule
(e.g., Natural Product, Pharmaceutical)
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Figure 3: Synthetic workflow utilizing 1-acetylcyclooctene.

This workflow illustrates the central role of the Michael addition in transforming the relatively

simple starting material into a functionalized intermediate that can be further elaborated to

access a wide variety of complex target structures. The choice of the Michael donor and the

subsequent transformations determine the final molecular architecture.

Conclusion
"Ethanone, 1-(1-cycloocten-1-yl)-" is a valuable and reactive building block for organic

synthesis. Its participation in Michael addition reactions provides a reliable and efficient method

for the construction of functionalized eight-membered ring systems. The protocols and data

presented herein offer a starting point for researchers to explore the synthetic potential of this

versatile compound in the development of novel molecules for various applications, including
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drug discovery. Further exploration of different nucleophiles and subsequent transformations

will undoubtedly expand the utility of this important synthetic intermediate.

To cite this document: BenchChem. [Application Notes and Protocols: "Ethanone, 1-(1-
cycloocten-1-yl)-" in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144022#ethanone-1-1-cycloocten-1-yl-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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